Cas no 2108511-81-3 (rac-(3R,4R)-3-fluoro-4-methoxypyrrolidine hydrochloride)

• Product Name: rac-(3R,4R)-3-fluoro-4-methoxypyrrolidine hydrochloride
• CAS No: 2108511-81-3
• MF: C₅H₁₁ClFNO
• MW: 155.598344087601
• MDL: MFCD23105900
• CID: 4637531
• PubChem ID: 72208115
• Update Time: 2025-06-09

rac-(3R,4R)-3-fluoro-4-methoxypyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-4-Fluoro-3-methoxypyrrolidine HCl
• rac-(3R,4R)-3-fluoro-4-methoxypyrrolidine hydrochloride
• (3S,4S)-3-fluoro-4-methoxypyrrolidine;hydrochloride
• MFCD29925506
• trans-4-Fluoro-3-methoxypyrrolidinehydrochloride
• 2108511-81-3
• (3S,4S)-3-FLUORO-4-METHOXYPYRROLIDINE HYDROCHLORIDE
• AKOS037643887
• Trans-4-Fluoro-3-Methoxypyrrolidine Hydrochloride(WX601068)
• (3S,4S)-3-Fluoro-4-methoxy-pyrrolidine HCl
• AS-39805
• 2613300-00-6
• rel-(3S,4S)-3-Fluoro-4-methoxypyrrolidine hydrochloride
• (3S,4S)-3-Fluoro-4-methoxy-pyrrolidine hydrochloride
• E80143
• EN300-22079200

• MDL： MFCD23105900
• Inchi： 1S/C5H10FNO.ClH/c1-8-5-3-7-2-4(5)6;/h4-5,7H,2-3H2,1H3;1H/t4-,5-;/m0./s1
• InChI Key： ZWYUPOATRRHOKQ-FHAQVOQBSA-N
• SMILES： Cl.F[C@H]1CNC[C@@H]1OC

Computed Properties

• Exact Mass: 155.0513198 g/mol
• Monoisotopic Mass: 155.0513198 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• Molecular Weight: 155.60

Additional information on rac-(3R,4R)-3-fluoro-4-methoxypyrrolidine hydrochloride

Introduction to Rac-(3R,4R)-3-fluoro-4-methoxypyrrolidine Hydrochloride (CAS No. 2108511-81-3)

Rac-(3R,4R)-3-fluoro-4-methoxypyrrolidine hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique pyrrolidine core structure and functional groups. This compound, identified by the chemical identifier CAS No. 2108511-81-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both a fluoro substituent and a methoxy group in its molecular framework contributes to its distinct chemical properties, making it a valuable candidate for further exploration.

The pyrrolidine ring is a common motif in many bioactive molecules, known for its ability to mimic the functionality of amino acids and facilitate interactions with biological targets. In the case of Rac-(3R,4R)-3-fluoro-4-methoxypyrrolidine hydrochloride, the stereochemistry defined by the (3R,4R) configuration plays a crucial role in determining its pharmacological activity. This stereochemical purity is often essential for achieving the desired therapeutic effects while minimizing unwanted side reactions.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated compounds in drug design. The fluoro group, in particular, is renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The incorporation of a fluoro atom into the pyrrolidine scaffold of Rac-(3R,4R)-3-fluoro-4-methoxypyrrolidine hydrochloride suggests that this compound may exhibit improved properties compared to its non-fluorinated counterparts.

The methoxy group in the molecule also contributes to its overall functionality. Methoxy-substituted compounds are frequently employed in medicinal chemistry due to their ability to influence electronic properties and hydrogen bonding capabilities. This can be particularly advantageous when designing molecules that need to interact with specific biological targets, such as enzymes or receptors.

In the context of current research, Rac-(3R,4R)-3-fluoro-4-methoxypyrrolidine hydrochloride has shown promise in several areas of study. One notable application is in the development of central nervous system (CNS) drugs. The pyrrolidine core is a frequent component in molecules targeting neurological disorders, and the unique substitution pattern of this compound may offer advantages in terms of blood-brain barrier penetration and receptor binding.

Furthermore, the compound has been investigated for its potential role in anti-inflammatory therapies. The combination of a fluoro group and a methoxy group can enhance the lipophilicity and metabolic stability of drug candidates, which are critical factors for effective anti-inflammatory agents. Preclinical studies have suggested that Rac-(3R,4R)-3-fluoro-4-methoxypyrrolidine hydrochloride may exhibit potent anti-inflammatory effects by modulating key inflammatory pathways.

Another area where this compound has been explored is in oncology research. The structural features of Rac-(3R,4R)-3-fluoro-4-methoxypyrrolidine hydrochloride make it a suitable candidate for developing novel chemotherapeutic agents. Its ability to interact with biological targets involved in cancer cell proliferation and survival pathways has been highlighted in several preliminary studies. These findings suggest that further investigation could lead to the development of new treatments for various types of cancer.

The synthesis of Rac-(3R,4R)-3-fluoro-4-methoxypyrrolidine hydrochloride presents unique challenges due to the need for precise stereocontrol. Advanced synthetic methodologies have been employed to achieve the desired configuration, including asymmetric hydrogenation and chiral auxiliary-assisted strategies. These techniques ensure that the final product possesses the correct stereochemistry required for optimal biological activity.

In conclusion, Rac-(3R,4R)-3-fluoro-4-methoxypyrrolidine hydrochloride (CAS No. 2108511-81-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of a fluoro group and a methoxy group on a pyrrolidine scaffold, make it an attractive candidate for further research. Current studies indicate that this compound may have applications in CNS drug development, anti-inflammatory therapies, and oncology research. Continued investigation into its pharmacological properties and synthetic pathways will likely uncover additional therapeutic possibilities.